2-(1-Chloromethylvinyl)-6-methoxypyridine

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 2-(3-chloroprop-1-en-2-yl)-6-methoxypyridine
• InChI: InChI=1S/C9H10ClNO/c1-7(6-10)8-4-3-5-9(11-8)12-2/h3-5H,1,6H2,2H3
• InChI Key: QENAXOPETIWFKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)C(=C)CCl

Description

2-(1-Chloromethylvinyl)-6-methoxypyridine is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.6 g of 2-isopropenyl-6-methoxypyridine, 16.3 g of N-chlorosuccinimide, 0.2 g of t-butylhydroperoxide and 30 ml of carbon tetrachloride was stirred at 140° C. for 5 hours while being irradiated with light. After the reaction mixture was cooled to room temperature, the insoluble matter was filtered out. The filtrate was concentrated under a reduced pressure and the residue was purified by silica gel column chromatography (eluted with ethyl acetate-n-hexane 1:25) to obtain the following three fractions: 4.75 g of a first fraction (objective product/byproduct=0.2), 5.99 g of a second fraction (objective product/byproduct=0.714) and 0.41 g of a third fraction (objective product=1.0).